Cas no 2703773-25-3 (4-(2-aminoethoxy)-2,3-dimethylbutanoic acid, trifluoroacetic acid)

• Product Name: 4-(2-aminoethoxy)-2,3-dimethylbutanoic acid, trifluoroacetic acid
• CAS No: 2703773-25-3
• MF: C₁₀H₁₈F₃NO₅
• MW: 289.248834133148
• MDL: MFCD34551389
• CID: 5627818
• PubChem ID: 165948225
• Update Time: 2025-05-25

4-(2-aminoethoxy)-2,3-dimethylbutanoic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28320364
• 4-(2-aminoethoxy)-2,3-dimethylbutanoic acid; trifluoroacetic acid
• 2703773-25-3
• 4-(2-aminoethoxy)-2,3-dimethylbutanoic acid, trifluoroacetic acid

• MDL： MFCD34551389
• Inchi： 1S/C8H17NO3.C2HF3O2/c1-6(5-12-4-3-9)7(2)8(10)11;3-2(4,5)1(6)7/h6-7H,3-5,9H2,1-2H3,(H,10,11);(H,6,7)
• InChI Key： KKMDVBGONQSDHM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(CCN)CC(C)C(C(=O)O)C

Computed Properties

• Exact Mass: 289.11370716g/mol
• Monoisotopic Mass: 289.11370716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Additional information on 4-(2-aminoethoxy)-2,3-dimethylbutanoic acid, trifluoroacetic acid

4-(2-Aminoethoxy)-2,3-Dimethylbutanoic Acid, Trifluoroacetic Acid: A Comprehensive Overview

4-(2-Aminoethoxy)-2,3-Dimethylbutanoic Acid, Trifluoroacetic Acid, with the CAS registry number 2703773-25-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of butanoic acid, modified with an aminoethoxy group and trifluoroacetic acid functionality. Its unique structure endows it with properties that make it a valuable tool in various research and industrial applications.

The molecular structure of this compound is characterized by a butanoic acid backbone, which serves as the central framework. The aminoethoxy group (-OCH₂CH₂NH₂) is attached at the fourth carbon position, introducing amine functionality into the molecule. This modification enhances the compound's ability to participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity. Additionally, the presence of trifluoroacetic acid (TFA) as a counterion contributes to the compound's stability and solubility properties.

Recent studies have highlighted the potential of 4-(2-Aminoethoxy)-2,3-Dimethylbutanoic Acid in drug discovery and development. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly those with potential therapeutic applications. For instance, its ability to act as a chelating agent has been investigated in the context of metalloenzyme inhibition, a promising avenue for developing novel anticancer agents.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the desired purity and scalability of the process. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve yield.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of this compound. Initial findings suggest that it exhibits moderate biodegradation under aerobic conditions, which is favorable for its safe disposal in industrial settings. However, further research is needed to fully understand its environmental impact.

In conclusion, 4-(2-Aminoethoxy)-2,3-Dimethylbutanoic Acid, with CAS number 2703773-25-3, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both fundamental research and practical applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.